Cas no 79002-96-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-
• CAS No: 79002-96-3
• MF: C₁₀H₅Cl₃N₄
• MW: 287.532498121262
• MDL: MFCD03093789
• CID: 562254
• PubChem ID: 2756565
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-
• 5-AMINO-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
• 5-amino-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
• 5-amino-4-cyano-1-(2,4,6-trichlorophenyl)pyrazole
• FT-0619951
• DTXSID40373422
• 79002-96-3
• SCHEMBL7961959
• XLVSDPGXTLGTAE-UHFFFAOYSA-N
• A839549
• AKOS024389724

• MDL： MFCD03093789
• Inchi： 1S/C10H5Cl3N4/c11-6-1-7(12)9(8(13)2-6)17-10(15)5(3-14)4-16-17/h1-2,4H,15H2
• InChI Key： XLVSDPGXTLGTAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)N)Cl)Cl

Computed Properties

• Exact Mass: 285.95800
• Monoisotopic Mass: 285.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Color/Form: Light brown or dark brown powder or crystalline powder
• Density: 1.65
• Melting Point: 187-195°C
• Boiling Point: 187 °C
• Flash Point: 244.6°C
• Refractive Index: 1.714
• PSA: 67.63000
• LogP: 3.86758
• Solubility: Soluble in alcohol and acetone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles